Cas no 54523-78-3 ((2-methylphenyl)(pyridin-2-yl)methanone)

• Product Name: (2-methylphenyl)(pyridin-2-yl)methanone
• CAS No: 54523-78-3
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD07699225
• CID: 1589538
• PubChem ID: 143179
• Update Time: 2025-10-29

(2-methylphenyl)(pyridin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)(pyridin-2-yl)methanone
• 2-(2-Methylbenzoyl)-pyridine
• Methanone, (2-methylphenyl)-2-pyridinyl-
• (2-methylphenyl)-pyridin-2-ylmethanone
• 2-(2-Methylbenzoyl)pyridine
• (pyridin-2-yl)(o-tolyl)methanone
• [2]pyridyl-o-tolyl ketone
• [2]Pyridyl-o-tolyl-keton
• 2-(1-METHYL-1H-PYRAZOL-3-YL)-1,3-THIAZOLE
• Methanone,(2-methylphenyl)-2-pyridinyl
• o-tolyl-2-pyridylmethanone
• 54523-78-3
• SCHEMBL13161971
• DTXSID70202933
• (2-Methylphenyl)(2-pyridinyl)methanone #
• MFCD07699225
• AKOS010016486
• DB-301715
• Methanone,(2-methylphenyl)-2-pyridinyl-
• GWXTVPWMINBKEI-UHFFFAOYSA-N

• MDL： MFCD07699225
• Inchi： 1S/C13H11NO/c1-10-6-2-3-7-11(10)13(15)12-8-4-5-9-14-12/h2-9H,1H3
• InChI Key： GWXTVPWMINBKEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 197.08400
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.62100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-methylphenyl)(pyridin-2-yl)methanone

Comprehensive Overview of (2-methylphenyl)(pyridin-2-yl)methanone (CAS No. 54523-78-3): Properties, Applications, and Industry Insights

(2-methylphenyl)(pyridin-2-yl)methanone, with the CAS number 54523-78-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also referred to as 2-methylbenzoylpyridine, belongs to the class of aromatic ketones and exhibits unique structural features that make it valuable for various synthetic applications. Its molecular formula, C₁₃H₁₁NO, highlights a hybrid structure combining a pyridine ring and a methyl-substituted phenyl group, which contributes to its reactivity and functional versatility.

In recent years, the demand for heterocyclic compounds like (2-methylphenyl)(pyridin-2-yl)methanone has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, given its ability to undergo diverse chemical transformations. The compound’s ketone functionality and aromatic systems allow for reactions such as nucleophilic additions, reductions, and cross-coupling, making it a versatile tool in synthetic chemistry.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. (2-methylphenyl)(pyridin-2-yl)methanone has been studied in the context of green chemistry, where researchers aim to minimize waste and energy consumption during its production. Innovations like catalytic processes and solvent-free reactions have been applied to its synthesis, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

The compound’s physicochemical properties are also a focal point for industrial applications. With a molecular weight of 197.23 g/mol, it typically appears as a crystalline solid with moderate solubility in organic solvents. Its melting point and stability under various conditions are critical for storage and handling, ensuring its suitability for large-scale production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this compound.

In the pharmaceutical sector, (2-methylphenyl)(pyridin-2-yl)methanone is investigated for its potential as a precursor to bioactive molecules. Its structural motif is found in compounds with antimicrobial, anti-inflammatory, and central nervous system (CNS) activity. For instance, derivatives of this ketone have shown promise in the development of kinase inhibitors, a hot topic in cancer research. This aligns with the growing interest in targeted therapies and personalized medicine, where precise molecular designs are crucial.

Another area of interest is the compound’s role in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, researchers are exploring how such compounds can enhance performance in OLEDs and sensors. This intersection of chemistry and technology addresses the demand for advanced materials in renewable energy and smart devices.

From a commercial perspective, suppliers and manufacturers of (2-methylphenyl)(pyridin-2-yl)methanone emphasize high-purity grades to meet the stringent requirements of end-users. Quality control measures, including residual solvent analysis and impurity profiling, are critical to ensure compliance with Good Manufacturing Practices (GMP). The compound is often available in bulk quantities, catering to both research laboratories and industrial-scale operations.

Safety and regulatory considerations are paramount when handling CAS No. 54523-78-3. While it is not classified as hazardous under standard guidelines, proper laboratory practices such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. Regulatory frameworks like REACH and FDA guidelines provide guidance on its safe use in pharmaceutical applications.

In summary, (2-methylphenyl)(pyridin-2-yl)methanone (54523-78-3) is a multifaceted compound with broad utility in drug development, material innovation, and sustainable chemistry. Its unique structure and reactivity continue to inspire research across multiple disciplines, addressing contemporary challenges in science and industry. As advancements in synthetic methodologies and applications evolve, this compound is poised to remain a key player in the chemical landscape.